Cas no 1878494-56-4 (1,4-dichloro-2-(difluoromethyl)sulfanylbenzene)

• Product Name: 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene
• CAS No: 1878494-56-4
• MF: C₇H₄Cl₂F₂S
• MW: 229.074465751648
• CID: 5705043
• PubChem ID: 130712115
• Update Time: 2025-05-19

1,4-dichloro-2-(difluoromethyl)sulfanylbenzene Chemical and Physical Properties

Names and Identifiers

• 1878494-56-4
• 1,4-Dichloro-2-[(difluoromethyl)sulfanyl]benzene
• EN300-1275364
• Benzene, 1,4-dichloro-2-[(difluoromethyl)thio]-
• 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene

• Inchi： 1S/C7H4Cl2F2S/c8-4-1-2-5(9)6(3-4)12-7(10)11/h1-3,7H
• InChI Key： GHJYLOGICBIEDU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1SC(F)F)Cl

Computed Properties

• Exact Mass: 227.9378830g/mol
• Monoisotopic Mass: 227.9378830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 207.9±40.0 °C(Predicted)

Additional information on 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene

Introduction to 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene (CAS No. 1878494-56-4)

1,4-dichloro-2-(difluoromethyl)sulfanylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1878494-56-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aromatic sulfide derivative features a benzene ring substituted with two chlorine atoms at the 1 and 4 positions, and a difluoromethyl group at the 2 position, further modified by a sulfur-based functional group. The unique structural configuration of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various industrial applications.

The molecular structure of 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene contributes to its reactivity and utility in multiple domains. The presence of chlorine atoms enhances electrophilic aromatic substitution reactions, making it a versatile precursor for further functionalization. The difluoromethyl group introduces electron-withdrawing effects, influencing the molecule's electronic properties and reactivity. Additionally, the sulfur-based sulfanyl group can participate in nucleophilic substitution reactions, offering pathways for constructing more complex molecules.

In recent years, the compound has garnered attention in academic and industrial research due to its potential applications in pharmaceutical development. Researchers have been exploring its role as a building block in synthesizing novel bioactive molecules. The combination of chloro and difluoromethyl substituents on the benzene ring provides a scaffold that can be modified to produce compounds with specific biological activities. For instance, derivatives of this molecule have been investigated for their antimicrobial and anti-inflammatory properties.

One of the most promising areas of research involving 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene is its use in the development of agrochemicals. The structural features of this compound make it suitable for designing herbicides and pesticides with enhanced efficacy and selectivity. The chlorine atoms facilitate interactions with biological targets, while the difluoromethyl group improves metabolic stability, ensuring prolonged activity in the field. Recent studies have demonstrated its effectiveness in controlling resistant weed species without harming non-target crops.

The pharmaceutical industry has also shown interest in 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene as a key intermediate in drug synthesis. Its ability to undergo diverse chemical transformations allows for the creation of molecules with tailored pharmacological profiles. Researchers have synthesized several analogs of this compound and evaluated their potential as therapeutic agents. Notably, some derivatives have exhibited promising results in preclinical studies for treating neurological disorders and infectious diseases.

The synthesis of 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene involves multi-step organic reactions that highlight its synthetic utility. Common methods include chlorination of fluoromethanesulfonylbenzene followed by selective functionalization to introduce additional substituents. Advances in catalytic processes have improved the efficiency and yield of these reactions, making large-scale production feasible. The ability to modify this compound easily into more complex structures underscores its importance as a chemical intermediate.

The safety profile of 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene is another critical aspect that has been thoroughly investigated. While it is not classified as hazardous under standard conditions, proper handling procedures must be followed to ensure worker safety. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling due to its potential reactivity with certain chemicals. Storage conditions should also be optimized to prevent degradation or unwanted side reactions.

Environmental considerations play a significant role in the application of 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene. Efforts are being made to develop greener synthetic routes that minimize waste generation and reduce environmental impact. Biocatalytic methods are being explored as alternatives to traditional chemical synthesis, offering more sustainable approaches to producing this compound on an industrial scale.

The future prospects for 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene appear promising as research continues to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry will likely drive innovation in using this compound for advanced materials and pharmaceuticals. As regulatory frameworks evolve to support sustainable chemistry practices, compounds like 1,4-dichloro-2-(difluoromethyl)sulfanylbenzene are expected to play a crucial role in meeting global demand for high-performance chemical products.